Cas no 1533426-04-8 (4-Bromo-3-fluoro-5-(trifluoromethyl)aniline)

• Product Name: 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline
• CAS No: 1533426-04-8
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 4973380
• Update Time: 2026-02-27

4-Bromo-3-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline
• 5-Amino-2-bromo-3-fluorobenzotrifluoride
• 4-bromo-3-fluoro-5-trifluoromethylaniline

• Inchi： 1S/C7H4BrF4N/c8-6-4(7(10,11)12)1-3(13)2-5(6)9/h1-2H,13H2
• InChI Key： TUSDTPYFEAOYNL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline

Comprehensive Overview of 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline (CAS No. 1533426-04-8)

4-Bromo-3-fluoro-5-(trifluoromethyl)aniline (CAS No. 1533426-04-8) is a highly specialized aromatic amine derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and trifluoromethyl substituents, serves as a versatile building block for the development of advanced materials and bioactive molecules. Its molecular structure, C₇H₄BrF₄N, offers exceptional reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in drug discovery and agrochemical applications.

The growing demand for fluorinated compounds in the pharmaceutical industry has positioned 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline as a critical reagent. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and binding affinity. Researchers frequently search for "fluorinated anilines in drug discovery" or "trifluoromethyl aniline derivatives," reflecting the compound's relevance in optimizing lead compounds for diseases like cancer, CNS disorders, and infectious diseases. Its electron-withdrawing groups also make it a candidate for designing high-performance polymers and liquid crystals, aligning with trends in "advanced material synthesis."

From a synthetic chemistry perspective, the compound's regioselective reactivity enables precise functionalization, a topic often queried as "how to modify bromo-fluoro anilines." Its stability under various conditions allows for scalable production, addressing industrial needs for "high-purity aromatic amines." Environmental and regulatory considerations are also trending, with searches like "sustainable halogenated compound synthesis" highlighting the need for greener methodologies. While 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure safety in laboratory settings.

In summary, 4-Bromo-3-fluoro-5-(trifluoromethyl)aniline (CAS No. 1533426-04-8) exemplifies the intersection of innovation and practicality in chemical research. Its applications span pharmaceuticals, materials science, and agrochemicals, driven by its unique structural features and adaptability. As the scientific community continues to explore "multifunctional aniline derivatives," this compound remains a cornerstone for cutting-edge developments, answering pressing questions in both academic and industrial realms.